Cas no 2137647-52-8 (ethyl 4-amino-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylate)

• Product Name: ethyl 4-amino-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylate
• CAS No: 2137647-52-8
• MF: C₁₀H₁₆N₆O₂
• MW: 252.273040771484
• CID: 4640031
• Update Time: 2025-10-16

ethyl 4-amino-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylate

• Inchi： 1S/C10H16N6O2/c1-2-18-8(17)7-13-9(11)15-10(14-7)16-5-3-12-4-6-16/h12H,2-6H2,1H3,(H2,11,13,14,15)
• InChI Key： GYDPRNVJBVESMV-UHFFFAOYSA-N
• SMILES： N1=C(N2CCNCC2)N=C(N)N=C1C(OCC)=O

Additional information on ethyl 4-amino-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylate

Comprehensive Overview of Ethyl 4-Amino-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylate (CAS No. 2137647-52-8)

Ethyl 4-amino-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylate (CAS No. 2137647-52-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,3,5-triazine family, a class of nitrogen-containing heterocycles known for their versatility in drug design and material science. The presence of both piperazine and ethyl carboxylate moieties enhances its reactivity and binding affinity, making it a promising candidate for further exploration.

In recent years, the demand for triazine derivatives has surged, driven by their role in developing novel therapeutics and sustainable agrochemicals. Researchers are particularly interested in CAS 2137647-52-8 due to its potential as a building block for kinase inhibitors and antimicrobial agents. The compound's piperazine ring contributes to its solubility and bioavailability, addressing one of the key challenges in modern drug discovery. Additionally, its ethyl ester group offers flexibility for further chemical modifications, enabling the synthesis of diverse analogs.

The synthesis of ethyl 4-amino-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylate typically involves multi-step reactions, including nucleophilic substitution and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, ensuring compliance with industry standards. These methodologies align with the growing emphasis on green chemistry and process optimization in organic synthesis.

From an application perspective, CAS 2137647-52-8 has shown promise in interdisciplinary research. For instance, its triazine core exhibits affinity for biological targets like DNA topoisomerases and protein kinases, sparking interest in oncology and infectious disease studies. Furthermore, its agrochemical potential is being investigated for crop protection, leveraging its ability to interfere with metabolic pathways in pests. Such dual utility underscores the compound's relevance in addressing global challenges like food security and antibiotic resistance.

Market trends indicate a rising interest in custom synthesis and high-value intermediates, with 2137647-52-8 frequently appearing in patent filings and academic publications. Companies specializing in contract research and manufacturing services (CRAMS) are actively stocking this compound to meet client demands. Its compatibility with combinatorial chemistry platforms further enhances its appeal, enabling rapid library generation for high-throughput screening.

In summary, ethyl 4-amino-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylate represents a compelling case study in modern chemical innovation. Its structural elegance, synthetic adaptability, and broad applicability position it as a valuable asset for researchers tackling pressing scientific and societal issues. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both human health and agricultural sustainability.